Cas no 53379-04-7 (Dodecanethioic acid, 12-hydroxy-, S-2-pyridinyl ester)

• Product name: Dodecanethioic acid, 12-hydroxy-, S-2-pyridinyl ester
• CAS No: 53379-04-7
• MF: C₁₇H₂₇NO₂S
• MW: 309.46678
• CID: 357429
• PubChem ID: 71365241

Dodecanethioic acid, 12-hydroxy-, S-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanethioic acid, 12-hydroxy-, S-2-pyridinyl ester
• S-pyridin-2-yl 12-hydroxydodecanethioate
• 53379-04-7
• DTXSID10788665

• Inchi： InChI=1S/C17H27NO2S/c19-15-11-7-5-3-1-2-4-6-8-13-17(20)21-16-12-9-10-14-18-16/h9-10,12,14,19H,1-8,11,13,15H2
• InChI Key： LTUYGXBUMWTLIE-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCC(=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 309.17641
• Monoisotopic Mass: 309.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų
• XLogP3: 5

Experimental Properties

• PSA: 50.19

Additional information on Dodecanethioic acid, 12-hydroxy-, S-2-pyridinyl ester

测试